![molecular formula C6H7BrF2 B6182440 4-(bromomethyl)-1,1-difluorospiro[2.2]pentane, Mixture of diastereomers CAS No. 2731014-54-1](/img/no-structure.png)
4-(bromomethyl)-1,1-difluorospiro[2.2]pentane, Mixture of diastereomers
Overview
Description
“4-(bromomethyl)-1,1-difluorospiro[2.2]pentane, Mixture of diastereomers” is a complex organic compound. Diastereomers are stereoisomers that are not mirror images of each other and are not enantiomers . They can have different physical properties and reactivity .
Synthesis Analysis
The synthesis of diastereomers often involves the use of chiral reagents or catalysts . For example, in the Suzuki–Miyaura coupling, a variety of organoboron reagents have been developed for the process, with properties that have been tailored for application under specific conditions .Molecular Structure Analysis
Diastereomers have two or more stereocenters . They are not mirror images of each other and non-superimposable . For example, we have four stereoisomers of 3-bromo-2-butanol. The four possible combinations are SS, RR, SR, and RS .Chemical Reactions Analysis
Diastereomers can undergo different chemical reactions . For example, in the Suzuki–Miyaura coupling, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond .Physical And Chemical Properties Analysis
Diastereomers can have different physical properties and reactivity. They have different melting points and boiling points and different densities .Mechanism of Action
Safety and Hazards
Future Directions
The future directions in the study of diastereomers could involve the development of new methods for their synthesis and separation . For example, by increasing the time of sonication, the enantiomeric mixture of tetramisol could be separated from the diastereomeric salt with an ee between 54 and 64% and the yield was between 78 and 93% .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(bromomethyl)-1,1-difluorospiro[2.2]pentane involves the reaction of a spirocyclic compound with a brominating agent to introduce the bromomethyl group. The resulting product is a mixture of diastereomers, which can be separated using chromatography.", "Starting Materials": [ "Spirocyclic compound", "Brominating agent", "Solvent" ], "Reaction": [ "Dissolve the spirocyclic compound in a suitable solvent", "Add the brominating agent to the reaction mixture", "Stir the reaction mixture at a suitable temperature and for a suitable time to allow the bromination reaction to occur", "Quench the reaction with a suitable reagent to stop the bromination reaction", "Isolate the product by chromatography", "Analyze the product by spectroscopic methods to confirm the structure and purity" ] } | |
CAS RN |
2731014-54-1 |
Molecular Formula |
C6H7BrF2 |
Molecular Weight |
197 |
Purity |
95 |
Origin of Product |
United States |
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